Cas no 38874-44-1 (N,N-dimethyl-3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine)

• Product Name: N,N-dimethyl-3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• CAS No: 38874-44-1
• MF: C₁₁H₁₆N₆O₄
• MW: 296.282541275024
• CID: 881399
• PubChem ID: 280899
• Update Time: 2025-04-19

N,N-dimethyl-3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• 3-(β-D-Ribofuranosyl)-7-(dimethylamino)-3H-1,2,3-triazolo[4,5-d]pyrimidine
• 1-(7-diethylaminocoumarin-3-carbonyl)imidazole
• 1-[7-(Diethylamino)-3-coumarinylcarbonyl]imidazole
• 7-(Diethylamino)coumarin-3-carboxylic imidazolide
• 87824_FLUKA
• AC1NO8AP

• Inchi： 1S/C11H16N6O4/c1-16(2)9-6-10(13-4-12-9)17(15-14-6)11-8(20)7(19)5(3-18)21-11/h4-5,7-8,11,18-20H,3H2,1-2H3
• InChI Key： JHZKUIUDOKIAQC-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C2C(=C(N=CN=2)N(C)C)N=N1)O)O

Computed Properties

• Exact Mass: 296.12300
• Monoisotopic Mass: 296.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130A^2
• XLogP3: -1.4

Experimental Properties

• Density: 1.83
• Boiling Point: 624.4°C at 760 mmHg
• Flash Point: 331.5°C
• Refractive Index: 1.805
• PSA: 129.65000
• LogP: -2.10120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds